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Compound of Interest

Compound Name: N-Ethylmethylamine

Cat. No.: B141332 Get Quote

N-Ethylmethylamine: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling and storage of N-
Ethylmethylamine.

Troubleshooting and FAQs
Question: I am detecting a strong amine odor in the laboratory. What should I do?

Answer: A strong amine odor may indicate a leak or spill. Immediately ensure adequate

ventilation and evacuate the area if the odor is potent. N-Ethylmethylamine is highly volatile

and flammable.[1] Check all containers and connections for leaks. If a spill has occurred, follow

the appropriate spill cleanup procedures. Always work with N-Ethylmethylamine in a well-

ventilated area or under a chemical fume hood.[1][2]

Question: The N-Ethylmethylamine I received appears discolored. Is it safe to use?

Answer: N-Ethylmethylamine should be a colorless to light yellow liquid.[1] Discoloration could

indicate contamination or degradation, which might affect your experiment's integrity and

safety. It is advisable to use a fresh, unopened container if purity is critical.

Question: I need to transfer N-Ethylmethylamine from a larger container to a smaller one.

What precautions should I take?
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Answer: When transferring N-Ethylmethylamine, it is crucial to work in a chemical fume hood

and wear appropriate Personal Protective Equipment (PPE), including safety goggles, a face

shield, and chemical-resistant gloves.[1][3] The process should be conducted away from any

sources of ignition, such as open flames, hot surfaces, or sparks, as this chemical is highly

flammable.[3] Use non-sparking tools and ensure all equipment is properly grounded to prevent

static electricity discharge.[1][4]

Question: What are the immediate first aid measures in case of accidental exposure?

Answer:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration, but avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2][4]

Quantitative Data Summary
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Parameter Value Source(s)

Boiling Point 36 - 37 °C (96.8 - 98.6 °F) [1]

Flash Point < -34 °C (< -29 °F) [1]

Vapor Pressure 390 mmHg @ 25 °C [1]

Specific Gravity 0.680 - 0.688 g/mL at 25 °C [1]

Recommended Storage

Temperature
2 - 8 °C [5]

Experimental Protocols
Protocol for Safe Handling and Dispensing of N-
Ethylmethylamine

Preparation: Before handling, ensure that a chemical fume hood is operational and that an

eyewash station and safety shower are readily accessible.[1] All necessary PPE, including

tightly sealing safety goggles, a face shield, flame-retardant lab coat, and fluorinated rubber

gloves, should be worn.[5]

Inert Atmosphere: As N-Ethylmethylamine is sensitive to air and moisture, it is

recommended to handle it under an inert atmosphere, such as nitrogen or argon.[5]

Grounding: To prevent ignition from static discharge, ensure that all metal equipment,

including containers and transfer lines, are properly grounded.[1][4]

Dispensing: Use non-sparking tools for opening and closing containers.[2][4] When

transferring the liquid, do so slowly to minimize splashing and the generation of vapors.

Spill Management: In case of a small spill, absorb it with an inert material like dry sand or

earth.[2] Use spark-proof tools to collect the absorbed material into a suitable container for

chemical waste.[2] Remove all ignition sources from the area.[1][2]

Waste Disposal: Dispose of waste N-Ethylmethylamine and contaminated materials in

accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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